Cas no 2398-96-1 (tolnaftate)

• Product Name: tolnaftate
• CAS No: 2398-96-1
• MF: C₁₉H₁₇NOS
• MW: 307.409383535385
• MDL: MFCD00056611
• CID: 42891
• PubChem ID: 5510
• Update Time: 2026-05-14

tolnaftate Chemical and Physical Properties

Names and Identifiers

• tolnaftate
• O-2-naphthyl N,3-dimethyl(thiocarbanilate)
• TOLAFTATE
• O-Naphthalen-2-yl N-methyl-N-(3-methylphenyl)thiocarbamate
• O-2-Naphthyl methyl(3-methylphenyl)thiocarbamate
• TOLNAFRATE
• Aftate
• Dermoxin
• Focusan
• Methyl-(3-methylphenyl)carbamothioic acid O-2-naphthyl ester
• Methyl(3-methylphenyl)carbamothioic Acid O-2-Naphthyl Ester
• O-2-Naphthyl Methyl(3-methylphenyl)carbamothioate
• Pitrex
• sorgoa
• Timoped
• Tinactin
• Tinavet
• Tritin
• 2-Naphthyl N-methyl-N-(3-tolyl)thionocarbamate
• NP-27

• MDL： MFCD00056611
• Inchi： 1S/C19H17NOS/c1-14-6-5-9-17(12-14)20(2)19(22)21-18-11-10-15-7-3-4-8-16(15)13-18/h3-13H,1-2H3
• InChI Key： FUSNMLFNXJSCDI-UHFFFAOYSA-N
• SMILES： S=C(OC1=CC=C2C=CC=CC2=C1)N(C)C3=CC=CC(C)=C3

Computed Properties

• Exact Mass: 307.10300
• Monoisotopic Mass: 307.103
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.5
• Topological Polar Surface Area: 44.6A^2

Experimental Properties

• Color/Form: White powder
• Density: 1.1328 (rough estimate)
• Melting Point: 111.0 to 115.0 deg-C
• Boiling Point: 453.4°C at 760 mmHg
• Flash Point: 228 °C
• Refractive Index: 1.6970 (estimate)
• Solubility: Soluble in chloroform at 50 mg/ml. Sparingly soluble in ethanol or methanol
• Water Partition Coefficient: <0.1 g/100 mL at 22 ºC
• PSA: 44.56000
• LogP: 4.94830
• Merck: 9519
• λmax: 258(MeOH)(lit.)

tolnaftate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• RTECS：FD8891300
• HazardClass：IRRITANT
• TSCA：Yes
• Toxicity：LD50 in mice, rats (g/kg): >10, >6 orally; >6, >4 s.c. (Hashimoto)
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month